Cas no 2227699-16-1 (rac-(1R,3R)-3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227699-16-1
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6141552
• PubChem ID: 165629012
• Update Time: 2025-05-26

rac-(1R,3R)-3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1784957
• 2227699-16-1

• Inchi： 1S/C13H14N2O2/c1-13(2)10(11(13)12(16)17)7-3-4-8-9(5-7)15-6-14-8/h3-6,10-11H,1-2H3,(H,14,15)(H,16,17)/t10-,11+/m1/s1
• InChI Key： KSXGMNCCOJKBSZ-MNOVXSKESA-N
• SMILES： OC([C@@H]1[C@@H](C2=CC=C3C(=C2)NC=N3)C1(C)C)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on rac-(1R,3R)-3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,3R)-3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227699-16-1)

In recent years, the compound rac-(1R,3R)-3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227699-16-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique benzodiazolyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of rac-(1R,3R)-3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including asymmetric cyclopropanation, to achieve enantioselective synthesis. The compound's structural features, such as the rigid cyclopropane ring and the benzodiazolyl group, are critical for its biological activity. These features have been extensively studied using X-ray crystallography and NMR spectroscopy, providing insights into its conformational stability and interactions with biological targets.

Mechanistic studies have revealed that rac-(1R,3R)-3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid acts as a potent modulator of specific enzyme systems, particularly those involved in inflammatory and neurodegenerative pathways. In vitro and in vivo experiments have demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), suggesting potential applications in treating conditions like Parkinson's disease and chronic inflammation. The compound's selectivity and low toxicity profile make it a promising candidate for further drug development.

Recent preclinical studies have evaluated the pharmacokinetic and pharmacodynamic properties of rac-(1R,3R)-3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. Results indicate favorable bioavailability and metabolic stability, with the compound exhibiting prolonged half-life in animal models. These findings support its potential for oral administration in clinical settings. Additionally, structural analogs of the compound have been synthesized and tested to explore structure-activity relationships (SAR), leading to the identification of derivatives with enhanced potency and reduced side effects.

In conclusion, rac-(1R,3R)-3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for further investigation. Future research should focus on advancing this compound through clinical trials to fully realize its therapeutic potential in treating complex diseases.